Cas no 745048-12-8 (1-(2-azidoethyl)piperazine)

• Product Name: 1-(2-azidoethyl)piperazine
• CAS No: 745048-12-8
• MF: C₆H₁₃N₅
• MW: 155.200919866562
• MDL: MFCD21643280
• CID: 4167943
• PubChem ID: 11275132
• Update Time: 2025-06-08

1-(2-azidoethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(2-azidoethyl)-
• 1-(2-azidoethyl)piperazine
• DTXSID701310956
• 745048-12-8
• EN300-98692
• SCHEMBL19731089

• MDL： MFCD21643280
• Inchi： 1S/C6H13N5/c7-10-9-3-6-11-4-1-8-2-5-11/h8H,1-6H2
• InChI Key： JSOLZWXMGMAORE-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)CN=[N+]=[N-]

Computed Properties

• Exact Mass: 155.11709544Da
• Monoisotopic Mass: 155.11709544Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-(2-azidoethyl)piperazine

Professional Introduction to 1-(2-azidoethyl)piperazine (CAS No. 745048-12-8)

1-(2-azidoethyl)piperazine, with the chemical formula C₇H₁₂N₄, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number CAS No. 745048-12-8, has garnered attention due to its versatile applications in the development of novel therapeutic agents and intermediates. The unique structural features of 1-(2-azidoethyl)piperazine, particularly the presence of an azido group and a piperazine ring, make it a valuable building block for medicinal chemists exploring innovative drug designs.

The piperazine moiety is a well-known pharmacophore in drug discovery, contributing to the biological activity of numerous FDA-approved medications. Its ability to interact with biological targets such as enzymes and receptors makes it a preferred scaffold in the design of pharmacologically active compounds. The azido group, on the other hand, offers a reactive handle for further functionalization, enabling chemists to introduce additional modifications and tailor the properties of the molecule for specific applications.

In recent years, 1-(2-azidoethyl)piperazine has been extensively studied for its potential in the synthesis of bioactive molecules. One notable area of research involves its use as an intermediate in the preparation of antiviral and anticancer agents. The azido group can be selectively transformed into other functional groups such as amines or alcohols through various chemical reactions, providing a flexible platform for drug development. For instance, researchers have utilized this compound to synthesize novel inhibitors targeting viral proteases, which are crucial in the replication cycle of pathogens.

The compound's relevance extends to the field of materials science, where it has been explored for its role in creating functional polymers and coatings. The azido group can participate in click chemistry reactions, such as azide-alkyne cycloadditions, allowing for the facile construction of complex polymer architectures. These materials have potential applications in drug delivery systems, where precise control over molecular structure is essential for achieving desired therapeutic outcomes.

Recent advancements in synthetic methodologies have further enhanced the utility of 1-(2-azidoethyl)piperazine. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled more efficient and scalable synthesis routes. This has opened up new possibilities for incorporating this compound into larger synthetic schemes, particularly in the development of complex natural product analogs and peptidomimetics.

The pharmaceutical industry has also shown interest in 1-(2-azidoethyl)piperazine due to its potential as a precursor for centrally acting drugs. Piperazine derivatives are known to modulate neurotransmitter systems, making them candidates for treating neurological disorders such as depression and anxiety. By leveraging the reactivity of the azido group, researchers can design molecules with enhanced binding affinity and selectivity towards specific biological targets.

In conclusion, 1-(2-azidoethyl)piperazine (CAS No. 745048-12-8) represents a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for chemists engaged in drug discovery and molecular engineering. As research continues to uncover new synthetic strategies and biological functions, this compound is poised to play an increasingly significant role in advancing scientific and technological innovation.